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Compound of Interest

Compound Name: Bis(trimethylsilyl) sulfate

Cat. No.: B108972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(trimethylsilyl) sulfate (BTSS), with the chemical formula C₆H₁₈O₄SSi₂, is a versatile

reagent in organic synthesis, primarily utilized for silylation and sulfonation reactions.[1] Its

utility is underscored by the labile nature of its Si-O bonds, which readily undergo cleavage with

nucleophiles.[2] However, this reactivity also imparts a significant characteristic that demands

careful consideration in its handling and application: a high sensitivity to moisture.[2][3] This

technical guide provides a comprehensive overview of the moisture sensitivity of

bis(trimethylsilyl) sulfate, including its hydrolysis pathway, handling protocols, and analytical

methods for its study. The information presented herein is intended to equip researchers,

scientists, and drug development professionals with the necessary knowledge to effectively

utilize this reagent while maintaining its integrity.

Physicochemical Properties
A thorough understanding of the physicochemical properties of bis(trimethylsilyl) sulfate is

fundamental to its proper handling and application. These properties are summarized in the

table below.
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Property Value Reference(s)

CAS Number 18306-29-1 [2][4]

Molecular Formula C₆H₁₈O₄SSi₂ [2][4]

Molecular Weight 242.44 g/mol [2][4]

Appearance
Beige to brownish low melting

crystals/solid
[2][4]

Melting Point 41-44 °C [2][4]

Boiling Point 87-90 °C at 4 mmHg [4]

Density 1.041 g/cm³ (Predicted) [4]

Flash Point 27 °F [4]

Solubility Soluble in benzene

Storage Temperature
Refrigerated (0-10°C) under an

inert gas
[5]

Moisture Sensitivity and Hydrolysis Mechanism
Bis(trimethylsilyl) sulfate is extremely sensitive to moisture and will readily undergo

hydrolysis upon exposure to water or humid conditions.[2] The silicon-oxygen bonds in the

molecule are susceptible to cleavage by water, which acts as a nucleophile.

The hydrolysis reaction proceeds via the nucleophilic attack of water on the silicon atoms,

leading to the displacement of the sulfate group and the formation of trimethylsilanol (TMSOH)

and sulfuric acid. Trimethylsilanol is unstable and readily condenses to form the more stable

hexamethyldisiloxane (HMDSO) and water. This subsequent reaction means that a small

amount of water can catalytically promote the decomposition of a larger quantity of

bis(trimethylsilyl) sulfate.

The overall hydrolysis reaction can be summarized as follows:

Hydrolysis: (CH₃)₃Si-O-SO₂-O-Si(CH₃)₃ + 2 H₂O → 2 (CH₃)₃SiOH + H₂SO₄
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Condensation: 2 (CH₃)₃SiOH → (CH₃)₃Si-O-Si(CH₃)₃ + H₂O

The acidic nature of the sulfuric acid byproduct can further catalyze the hydrolysis process.

Bis(trimethylsilyl) sulfate

Trimethylsilanol ((CH₃)₃SiOH)

+ 2 H₂O

Sulfuric Acid (H₂SO₄)

Water (H₂O)

Hexamethyldisiloxane ((CH₃)₃SiOSi(CH₃)₃)

- H₂O
Water (H₂O)

Click to download full resolution via product page

Hydrolysis pathway of bis(trimethylsilyl) sulfate.

Handling and Storage Protocols
Due to its high moisture sensitivity, stringent anhydrous techniques are mandatory when

handling and storing bis(trimethylsilyl) sulfate to maintain its integrity.[2][3]

4.1 Storage

Store in a tightly sealed container in a refrigerator, ideally between 0-10°C.[5]

The container should be stored under an inert atmosphere, such as argon or nitrogen.[5]

Store in a dry, well-ventilated area away from incompatible substances like strong oxidizing

agents.[3]
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It is advisable to store in a desiccator to provide an additional layer of protection against

ambient moisture.

4.2 Handling

All handling should be performed in a controlled environment, such as a glove box or under

a stream of dry inert gas.

Use only flame-dried or oven-dried glassware and syringes.

Solvents used with bis(trimethylsilyl) sulfate must be anhydrous.

Avoid contact with moist air and steam.[3]

In case of a spill, cover with a dry, inert material such as sand, dry lime, or soda ash before

disposal.[3]

Experimental Protocols
5.1 Synthesis of Bis(trimethylsilyl) sulfate under Anhydrous Conditions

The synthesis of bis(trimethylsilyl) sulfate requires rigorously anhydrous conditions to

prevent hydrolysis of the product. A common method involves the reaction of trimethylsilyl

chloride with sulfuric acid.[1]

Materials:

Trimethylsilyl chloride (freshly distilled)

Concentrated sulfuric acid (98%)

Anhydrous toluene (or other suitable inert solvent)

Flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping

funnel, and a condenser connected to a drying tube or inert gas line.

Procedure:
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In the flame-dried flask under a positive pressure of nitrogen or argon, place the

concentrated sulfuric acid.

Cool the flask in an ice bath.

Slowly add the trimethylsilyl chloride dropwise from the addition funnel with vigorous

stirring. The reaction is exothermic and generates hydrogen chloride gas, which should be

vented through a proper scrubbing system.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and then heat gently (e.g., to 50-60°C) for a few hours to ensure the reaction

goes to completion.

The product can be purified by vacuum distillation.

5.2 Analysis of Hydrolysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique to detect the products of bis(trimethylsilyl) sulfate hydrolysis,

namely hexamethyldisiloxane.

Sample Preparation:

In a glove box or under an inert atmosphere, prepare a stock solution of

bis(trimethylsilyl) sulfate in an anhydrous aprotic solvent (e.g., anhydrous hexane or

dichloromethane).

To a separate vial, add a known volume of the stock solution.

Introduce a controlled amount of water (e.g., via a microsyringe) to initiate hydrolysis.

Alternatively, expose the sample to ambient air for a defined period.

After the desired time, quench any further reaction by adding an excess of a silylating

agent that will react with any remaining water and not interfere with the analysis of

hexamethyldisiloxane.

Dilute the sample to an appropriate concentration for GC-MS analysis.

GC-MS Parameters (Illustrative):
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Column: HP-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250°C.

Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

Mass Spectrometer: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 40-

500.

Data Analysis:

Identify the peak corresponding to hexamethyldisiloxane by its retention time and

characteristic mass spectrum (key ions at m/z 147 [M-15]⁺ and 73 [Si(CH₃)₃]⁺).

Quantify the amount of hexamethyldisiloxane formed to determine the extent of hydrolysis.

5.3 Analysis of Hydrolysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ²⁹Si NMR spectroscopy can be used to monitor the hydrolysis of bis(trimethylsilyl)
sulfate.

Sample Preparation:

In a glove box, dissolve a known amount of bis(trimethylsilyl) sulfate in a dry, deuterated

solvent (e.g., C₆D₆ or CDCl₃) in an NMR tube fitted with a sealable cap.

Acquire an initial NMR spectrum to serve as a baseline.

Introduce a controlled amount of D₂O into the NMR tube.

Acquire NMR spectra at various time intervals to monitor the disappearance of the

bis(trimethylsilyl) sulfate signal and the appearance of signals corresponding to

trimethylsilanol and/or hexamethyldisiloxane.

Expected Spectral Changes:
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¹H NMR: The singlet corresponding to the methyl protons of bis(trimethylsilyl) sulfate
will decrease in intensity, while new singlets for trimethylsilanol and/or

hexamethyldisiloxane will appear.

²⁹Si NMR: The signal for bis(trimethylsilyl) sulfate will be replaced by signals for the

hydrolysis products.

Logical Workflow for Handling and Analysis
The following diagram illustrates a logical workflow for the handling and analysis of

bis(trimethylsilyl) sulfate with respect to its moisture sensitivity.

Start: Obtain Bis(trimethylsilyl) sulfate

Store under inert gas
in refrigerator (0-10°C)

Handle in glove box or
under inert atmosphere

Check Purity
(e.g., NMR, GC-MS) Study Moisture Sensitivity

Use in Anhydrous Reaction

Purity OK

Troubleshoot Reaction
(Investigate moisture contamination)

Purity Not OK

End

GC-MS Analysis of Hydrolysis ProductsNMR Monitoring of Hydrolysis
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Workflow for handling and analyzing bis(trimethylsilyl) sulfate.

Applications in Research and Development
The primary applications of bis(trimethylsilyl) sulfate are as a silylating and sulfonating agent.

[1] Its high reactivity makes it effective for these transformations, but also necessitates the

careful exclusion of moisture. In drug development, silylation is a common derivatization

technique to increase the volatility and thermal stability of polar molecules for analysis by gas

chromatography. Understanding and controlling the moisture sensitivity of reagents like

bis(trimethylsilyl) sulfate is crucial for developing robust and reproducible analytical methods.

Conclusion
Bis(trimethylsilyl) sulfate is a valuable synthetic reagent whose efficacy is intrinsically linked

to its handling under strictly anhydrous conditions. Its pronounced moisture sensitivity leads to

rapid hydrolysis, forming trimethylsilanol (and subsequently hexamethyldisiloxane) and sulfuric

acid. For researchers, scientists, and drug development professionals, a comprehensive

understanding of this reactivity, coupled with the implementation of rigorous handling and

storage protocols, is paramount to achieving successful and reproducible results. The

analytical techniques outlined in this guide provide the means to assess the integrity of the

reagent and to study its stability in the presence of moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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